Cas no 88918-84-7 (N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride)

• Product Name: N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride
• CAS No: 88918-84-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD01076586
• CID: 61214
• PubChem ID: 14234262
• Update Time: 2025-05-20

N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-methyl-alpha-toluenesulphonamide hydrochloride
• 4-Amino-N-methylbenzylsulphonamide hydrochloride~(4-Aminophenyl)-N-methylmethylensulphonamide hydrochloride
• 1-(4-aminophenyl)-N-methylmethanesulfonamide,hydrochloride
• 4-AMINO-N-METHYL-ALPHA-TOLUENESULFONAMIDE HYDROCHLORIDE, 98
• N-Methyl-(4-amino)-benzylsulfonamide hydrochloride
• 4-Amino-N-methylbenzenemethanesulfonamide hydrochloride
• 4-Amino-N-methyl-alpha-toluenesulfonamide hydrochloride
• DTXSID10557777
• 4-Amino-N-methylbenzenemethanesulphonamide, hydrochloride
• AKOS015848105
• FT-0617589
• 1-(4-AMINOPHENYL)-N-METHYLMETHANESULFONAMIDEHYDROCHLORIDE
• N-Methyl-(4-aminobenZyl)-sulfonamide hydrochloride
• AS-7012
• CS-0319209
• 1-(4-aminophenyl)-N-methylmethanesulfonamide;hydrochloride
• N-methyl-4-aminophenylmethanesulfonamide hydrochloride
• MFCD01076586
• SB80841
• 88918-84-7
• 1-(4-AMINOPHENYL)-N-METHYLMETHANESULFONAMIDE HYDROCHLORIDE
• EC 406-010-5
• VKLYKCNYIYHJEY-UHFFFAOYSA-N
• (4-aminophenyl)-N-methylmethylenesulfonamide hydrochloride
• 4-AMINO-N-METHYL-ALPHA-TOLUENESULFONAMIDEHYDROCHLORIDE
• SCHEMBL5893984
• 1-(4-Aminophenyl)-N-methylmethanesulfonamide--hydrogen chloride (1/1)
• AC-20140
• N-methyl4-aminophenylmethanesulfonamide hydrochloride
• DB-004216
• A12922
• N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride

• MDL： MFCD01076586
• Inchi： 1S/C8H12N2O2S.ClH/c1-10-13(11,12)6-7-2-4-8(9)5-3-7;/h2-5,10H,6,9H2,1H3;1H
• InChI Key： VKLYKCNYIYHJEY-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC(=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 236.03900
• Monoisotopic Mass: 236.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Color/Form: White to yellow solid
• Melting Point: 134 °C
• Boiling Point: 387.6°C at 760 mmHg
• Flash Point: 188.2°C
• PSA: 80.57000
• LogP: 3.17290
• Solubility: Not determined

N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride Security Information

• Hazard Category Code： R41: risk of serious eye damage.
• Safety Instruction： S24-S26-S37/39-S61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R41; R43; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-Methyl-(4-amino)-benzyl sulfonamideHydrochloride

Comprehensive Guide to N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride (CAS No. 88918-84-7)

N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride (CAS No. 88918-84-7) is a specialized sulfonamide derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as N-Methyl-4-aminobenzylsulfonamide HCl, has garnered attention due to its unique chemical properties and potential therapeutic uses. In this article, we delve into its molecular structure, synthesis methods, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride is C₈H₁₂N₂O₂S·HCl, with a molecular weight of approximately 236.72 g/mol. Its structure features a sulfonamide group linked to a benzylamine moiety, which is methylated at the nitrogen atom. This configuration contributes to its solubility in polar solvents like water and ethanol, making it versatile for laboratory and industrial use. Researchers often explore its hydrogen-bonding capacity and bioactivity, particularly in drug discovery pipelines.

One of the most searched questions about this compound is: "What are the applications of N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride in medicine?" Studies suggest its role as a key intermediate in synthesizing antimicrobial and anti-inflammatory agents. Its sulfonamide backbone is structurally similar to certain FDA-approved drugs, sparking interest in its potential for treating bacterial infections or metabolic disorders. Additionally, its N-methylation enhances stability, a critical factor in pharmaceutical formulations.

From a synthetic chemistry perspective, CAS 88918-84-7 is frequently employed in peptide modifications and catalyst design. Recent publications highlight its utility in creating chiral auxiliaries for asymmetric synthesis—a hot topic in green chemistry. Industry reports indicate growing demand for this compound in high-throughput screening libraries, aligning with trends in AI-driven drug discovery. Companies optimizing cost-effective synthesis routes for N-Methyl-4-aminobenzylsulfonamide HCl are gaining traction in niche markets.

Environmental and safety profiles are another frequent search focus. While N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride is not classified as hazardous under standard regulations, proper handling protocols (e.g., PPE, ventilation) are recommended. Analytical methods like HPLC and LC-MS are commonly used for purity verification, addressing quality concerns from bulk purchasers. The compound’s crystalline form and hygroscopic nature also prompt storage-related queries, with suggestions to keep it in airtight containers at 2–8°C.

Market intelligence reveals that suppliers of 88918-84-7 are expanding production to meet rising demand from Asia-Pacific and North American research hubs. Patent analyses show increased activity around sulfonamide-based therapeutics, positioning this compound as a strategic material. For buyers, comparing technical specifications (e.g., ≥98% purity) and regulatory documentation remains crucial—a point emphasized in recent B2B search trends.

In conclusion, N-Methyl-(4-amino)-benzyl sulfonamide Hydrochloride exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability in drug development and synthetic methodologies ensures sustained relevance. Researchers exploring structure-activity relationships or scalable synthesis will find this compound indispensable, as reflected in its growing presence in scientific literature and commercial catalogs.